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Introduction

DS45500853 has been identified as a potent agonist of the Estrogen-Related Receptor alpha
(ERR0), an orphan nuclear receptor that plays a crucial role in regulating cellular energy
metabolism, mitochondrial biogenesis, and has been implicated in the pathophysiology of
various diseases, including metabolic disorders and cancer.[1][2] These application notes
provide detailed protocols for two robust in vitro assays to characterize the activity of
DS45500853 and similar compounds targeting ERRa: a Time-Resolved Fluorescence
Resonance Energy Transfer (TR-FRET) binding assay and a cell-based luciferase reporter
assay for transcriptional activation.

ERRa Signaling Pathway

ERRa functions as a ligand-activated transcription factor.[3] Upon binding to an agonist, ERRa
can recruit coactivators, such as PGC-1a, to the Estrogen-Related Response Elements
(ERRES) in the promoter regions of its target genes, leading to their transcriptional activation.

[1]14]
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Caption: ERRa Signaling Pathway.

Assay 1: TR-FRET Coactivator Recruitment Assay

This assay measures the ability of DS45500853 to promote the interaction between the ERRa
Ligand Binding Domain (LBD) and a coactivator peptide, providing a direct measure of target
engagement. The assay is based on the principle of Time-Resolved Fluorescence Resonance
Energy Transfer (TR-FRET), where energy transfer occurs between a Terbium (Tb)-labeled
donor and a Fluorescein-labeled acceptor when they are in close proximity.[5][6][7]

Experimental Workflow
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Caption: TR-FRET Assay Workflow.

Detailed Protocol

Materials:
e GST-tagged human ERRa Ligand Binding Domain (LBD)
e Tb-labeled anti-GST antibody

o Fluorescein-labeled PGC-1a coactivator peptide
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Assay Buffer (e.g., 50 mM HEPES pH 7.5, 50 mM KCI, 0.1% BSA, 1 mM DTT)
DS45500853
384-well low-volume black plates

TR-FRET compatible plate reader

Procedure:

Compound Preparation: Prepare a serial dilution of DS45500853 in DMSO, then dilute in
Assay Buffer to a 2X final concentration. The final DMSO concentration in the assay should
be <1%.

Master Mix Preparation: Prepare a master mix containing GST-ERR0-LBD, Th-anti-GST
antibody, and Fluorescein-PGC-1a peptide in Assay Buffer at 2X the final desired
concentration. Recommended final concentrations are typically in the low nanomolar range
and should be optimized for the specific reagents used.[5]

Assay Assembly:

o Add 10 pL of the 2X DS45500853 dilution to the wells of a 384-well plate.

o Add 10 pL of the 2X master mix to each well.

Incubation: Incubate the plate at room temperature for 2 hours, protected from light.

Data Acquisition: Read the plate using a TR-FRET plate reader with an excitation
wavelength of 340 nm and emission wavelengths of 495 nm (donor) and 520 nm (acceptor).

[5]

Data Analysis: Calculate the TR-FRET ratio (520 nm emission / 495 nm emission). Plot the
TR-FRET ratio against the log of the DS45500853 concentration and fit the data to a
sigmoidal dose-response curve to determine the EC50 value.

Sample Data
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TR-FRET Ratio (520/495

DS45500853 (LM) - % Activity
0.001 1.15 2.5

0.01 1.25 12.5

0.1 1.85 72.5

1 2.05 92.5

10 2.15 102.5

100 2.18 105.5
EC50 (uM) 0.08

Assay 2: ERRa Luciferase Reporter Assay

This cell-based assay measures the ability of DS45500853 to activate the transcriptional
activity of ERRa. The assay utilizes a human cell line (e.g., HEK293T) stably transfected with a
luciferase reporter gene under the control of an ERRa-responsive promoter.[1][8]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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